2-(5-Chlorothiophen-2-yl)-1-(4-(4,7-dimethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(5-chlorothiophen-2-yl)-1-[4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C19H20ClN3O3S2/c1-25-13-4-5-14(26-2)18-17(13)21-19(28-18)23-9-7-22(8-10-23)16(24)11-12-3-6-15(20)27-12/h3-6H,7-11H2,1-2H3
• InChI Key: KHSYJSSOZRTCCR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)N3CCN(CC3)C(=O)CC4=CC=C(S4)Cl
• Molecular Formula: C19H20ClN3O3S2
• Molecular Weight: 438.0 g/mol

Description

2-(5-Chlorothiophen-2-yl)-1-(4-(4,7-dimethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H20ClN3O3S2 and its molecular weight is 437.96. The purity is usually 95%.
BenchChem offers high-quality 2-(5-Chlorothiophen-2-yl)-1-(4-(4,7-dimethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-Chlorothiophen-2-yl)-1-(4-(4,7-dimethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Analgesic Properties

One key area of research involving this compound is in the synthesis of novel heterocyclic compounds with potential analgesic and anti-inflammatory properties. Abu‐Hashem, Al-Hussain, and Zaki (2020) synthesized compounds with a similar structure and evaluated them for cyclooxygenase inhibition, showing significant analgesic activity. This research demonstrates the potential of such compounds in the development of new pain relief medications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Activity

Another significant application is in the field of antimicrobial research. Patel, Agravat, and Shaikh (2011) synthesized pyridine derivatives with a similar molecular structure and assessed their antimicrobial activity. The findings indicated variable and modest activity against bacteria and fungi, suggesting potential use in treating microbial infections (Patel, Agravat, & Shaikh, 2011).

Anti-inflammatory and Anticonvulsant Activities

El-Sawy, Ebaid, Abo‐Salem, Al‐Sehemi, and Mandour (2014) explored the synthesis of benzofuran derivatives related to this compound for their potential use in anti-inflammatory and anticonvulsant treatments. This research highlights the compound's applicability in developing treatments for inflammation and seizures (El-Sawy, Ebaid, Abo‐Salem, Al‐Sehemi, & Mandour, 2014).

Electrochemical Synthesis

Amani and Nematollahi (2012) conducted studies on the electrochemical synthesis involving similar compounds. Their research focused on new methods of synthesis that might have implications for the large-scale production of pharmaceuticals or other chemical products (Amani & Nematollahi, 2012).

Dual Antidepressant Drugs

Orus et al. (2002) synthesized benzo[b]thiophene derivatives with various substituents, similar in structure, and evaluated them for dual action at serotonin receptors and serotonin transporters. This research indicates the compound's potential in developing new classes of antidepressants (Orus et al., 2002).

Antituberculosis and Cytotoxicity Studies

Chitra et al. (2011) synthesized a series of derivatives related to this compound and evaluated them for antituberculosis activity and cytotoxic effects. This study showcases the compound's potential application in treating tuberculosis and assessing its safety profile (Chitra et al., 2011).